Cas no 134370-05-1 (8-Tetradecyl-5H,6H,11H-benzo[a]carbazole)

• Product name: 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole
• CAS No: 134370-05-1
• MF: C₃₀H₄₁N
• MW: 415.653248548508
• MDL: MFCD00958268
• CID: 4590810

8-Tetradecyl-5H,6H,11H-benzo[a]carbazole Chemical and Physical Properties

Names and Identifiers

• 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole

• MDL： MFCD00958268
• Inchi： 1S/C30H41N/c1-2-3-4-5-6-7-8-9-10-11-12-13-16-24-19-22-29-28(23-24)27-21-20-25-17-14-15-18-26(25)30(27)31-29/h14-15,17-19,22-23,31H,2-13,16,20-21H2,1H3
• InChI Key： PIIRCFOXEYKQSH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(CCCCCCCCCCCCCC)C=C2)C2=C1C1=CC=CC=C1CC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole

Comprehensive Overview of 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole (CAS No. 134370-05-1)

The compound 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole (CAS No. 134370-05-1) is a specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. With its unique benzo[a]carbazole core and a tetradecyl side chain, this compound exhibits intriguing photophysical and chemical properties, making it a subject of interest for researchers exploring advanced applications in optoelectronics, organic semiconductors, and bioactive molecule design.

One of the most compelling aspects of 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole is its potential role in the development of organic light-emitting diodes (OLEDs). The benzo[a]carbazole moiety is known for its excellent charge-transport properties, while the tetradecyl chain enhances solubility and processability, addressing a common challenge in the fabrication of organic electronic devices. Recent studies have highlighted its utility in improving the efficiency and stability of OLEDs, aligning with the growing demand for energy-efficient display technologies.

In addition to its applications in electronics, 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole has also been investigated for its potential in pharmaceutical research. The carbazole scaffold is a privileged structure in medicinal chemistry, often associated with antimicrobial, anti-inflammatory, and anticancer activities. Researchers are exploring modifications to the tetradecyl side chain to optimize bioavailability and target specificity, addressing current trends in personalized medicine and drug discovery.

From an environmental perspective, the synthesis and application of 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole are being scrutinized for sustainability. The compound’s potential use in green chemistry initiatives, such as catalytic processes or biodegradable materials, is a hot topic among scientists. This aligns with broader societal concerns about reducing the environmental footprint of chemical manufacturing, a theme frequently searched in academic and industrial forums.

Another area of interest is the compound’s role in advanced material science. Its ability to form stable thin films and self-assembled structures makes it a candidate for nanotechnology applications, including sensors and coatings. The tetradecyl chain’s hydrophobic nature further enhances its utility in creating water-resistant materials, a feature highly sought after in industries ranging from aerospace to consumer electronics.

For researchers and manufacturers, understanding the synthetic pathways of 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole is critical. Recent advancements in catalytic methods and green solvents have improved the efficiency of its production, reducing waste and energy consumption. These innovations are particularly relevant given the increasing emphasis on sustainable chemistry in both academic and industrial settings.

In summary, 8-Tetradecyl-5H,6H,11H-benzo[a]carbazole (CAS No. 134370-05-1) represents a versatile compound with wide-ranging applications. Its unique structural features and adaptable properties make it a valuable subject for ongoing research, particularly in cutting-edge fields like optoelectronics, drug development, and sustainable materials. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern technology and healthcare.